2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline

• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• IUPAC Name: 18-ethoxy-13,13,15-trimethyl-3,10,12-triazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(20),2,4,6,8,16,18-heptaene
• InChI: InChI=1S/C22H25N3O/c1-5-26-15-10-16-14(2)12-22(3,4)25-13-24-19-9-7-6-8-18(19)23-21(24)17(11-15)20(16)25/h6-11,14H,5,12-13H2,1-4H3
• InChI Key: JGSXNOOGNUVURA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C3C(=C1)C(CC(N3CN4C2=NC5=CC=CC=C54)(C)C)C

Description

2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline is a complex organic compound with a unique structure that combines elements of benzimidazole, pyridine, and quinazoline

Preparation Methods

The synthesis of 2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline typically involves the condensation of appropriate starting materials under specific reaction conditions. One common method involves the reaction of 2-ethoxy-4,6,6-trimethyl-5,6-dihydroquinoline with a suitable benzimidazole derivative in the presence of a catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as ethanol or methanol .

Chemical Reactions Analysis

2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinazoline derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced benzimidazole derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the ethoxy group, using reagents such as alkyl halides or acyl chlorides. .

Scientific Research Applications

2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain cancers and infectious diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and dyes

Mechanism of Action

The mechanism of action of 2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to the active sites of enzymes, inhibiting their activity and affecting various biochemical pathways. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses .

Comparison with Similar Compounds

2-ethoxy-4,6,6-trimethyl-5,6-dihydro-4H-benzimidazo[1,2-c]pyrido[3,2,1-ij]quinazoline can be compared with similar compounds such as:

6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline: This compound is used as an antioxidant in rubber and has similar structural features but different applications.

5,6-dihydro-2,4,6-trimethyl-4H-1,3,5-dithiazine: This compound has a similar dihydro structure but contains sulfur atoms and is used in different chemical contexts.

2H-pyran, 3,4-dihydro-: This compound shares the dihydro structure but has a different ring system and is used in different chemical reactions.

These comparisons highlight the unique structural features and diverse applications of this compound.